Cas no 1564822-87-2 (4-(Trimethyl-1h-pyrazol-1-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(Trimethyl-1h-pyrazol-1-yl)thiophene-2-carbaldehyde
• CAS No: 1564822-87-2
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 5740569
• PubChem ID: 104366867
• Update Time: 2025-06-14

4-(Trimethyl-1h-pyrazol-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(TRIMETHYL-1H-PYRAZOL-1-YL)THIOPHENE-2-CARBALDEHYDE
• 1564822-87-2
• EN300-1293129
• 2-Thiophenecarboxaldehyde, 4-(3,4,5-trimethyl-1H-pyrazol-1-yl)-
• 4-(Trimethyl-1h-pyrazol-1-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C11H12N2OS/c1-7-8(2)12-13(9(7)3)10-4-11(5-14)15-6-10/h4-6H,1-3H3
• InChI Key： LPDNDUHSJAJEDK-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)N1C(C)=C(C)C(C)=N1

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 393.0±42.0 °C(Predicted)
• pka: 3.25±0.19(Predicted)

Additional information on 4-(Trimethyl-1h-pyrazol-1-yl)thiophene-2-carbaldehyde

Comprehensive Overview of 4-(Trimethyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde (CAS No. 1564822-87-2)

4-(Trimethyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde is a specialized organic compound with significant applications in pharmaceutical and material science research. Its unique molecular structure, featuring a thiophene ring linked to a trimethylpyrazole moiety, makes it a valuable intermediate for synthesizing advanced materials and bioactive molecules. With the growing demand for heterocyclic compounds in drug discovery, this chemical has garnered attention for its potential in developing novel therapeutic agents.

The compound’s CAS No. 1564822-87-2 serves as a critical identifier for researchers and suppliers, ensuring precise sourcing and regulatory compliance. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such tailored intermediates, as they align with the need for sustainable and efficient synthetic routes. Searches for "thiophene derivatives in medicinal chemistry" or "pyrazole-based aldehydes applications" often highlight its relevance in modern research.

From a structural perspective, the carbaldehyde functional group in 4-(Trimethyl-1H-pyrazol-1-yl)thiophene-2-carbaldehyde offers reactivity for further derivatization, enabling the creation of Schiff bases or heterocyclic extensions. This adaptability is particularly valuable in designing fluorescent probes or catalysts, areas where users frequently inquire about "multifunctional organic building blocks" or "high-performance material precursors."

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Ongoing research into bioactive thiophene hybrids further underscores the importance of CAS 1564822-87-2, as it exemplifies the synergy between heterocyclic diversity and functional group versatility. For researchers querying "pyrazole-thiophene conjugates" or "aldehyde-containing pharmacophores," this compound represents a strategic starting point for innovation in precision medicine and material engineering.